Cas no 2097867-09-7 (N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}but-2-ynamide)

• Product Name: N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}but-2-ynamide
• CAS No: 2097867-09-7
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 5339071
• Update Time: 2023-11-21

N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(N-methylmethylsulfonamido)pyridin-3-yl)methyl)but-2-ynamide
• N-[[2-[methyl(methylsulfonyl)amino]pyridin-3-yl]methyl]but-2-ynamide
• N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}but-2-ynamide

• Inchi： 1S/C12H15N3O3S/c1-4-6-11(16)14-9-10-7-5-8-13-12(10)15(2)19(3,17)18/h5,7-8H,9H2,1-3H3,(H,14,16)
• InChI Key： OAZKONAUHWXPCA-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C(=CC=CN=1)CNC(C#CC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 483
• XLogP3: 0.4
• Topological Polar Surface Area: 87.8